Cas no 412275-27-5 (Benzenamine,N-1,3-butadien-1-yl-N-methyl-)

Benzenamine,N-1,3-butadien-1-yl-N-methyl- structure
412275-27-5 structure
Product Name:Benzenamine,N-1,3-butadien-1-yl-N-methyl-
CAS No:412275-27-5
MF:C11H13N
MW:159.227622747421
CID:326387
PubChem ID:594434
Update Time:2025-04-19

Benzenamine,N-1,3-butadien-1-yl-N-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine,N-1,3-butadien-1-yl-N-methyl-
    • Benzenamine, N-1,3-butadienyl-N-methyl- (9CI)
    • N-buta-1,3-dienyl-N-methylaniline
    • AGN-PC-0JTH4Z
    • DTXSID50344103
    • 412275-27-5
    • Inchi: 1S/C11H13N/c1-3-4-10-12(2)11-8-6-5-7-9-11/h3-10H,1H2,2H3
    • InChI Key: SFFZHSLIAJLTOU-UHFFFAOYSA-N
    • SMILES: N(C=CC=C)(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 159.104799419g/mol
  • Monoisotopic Mass: 159.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.2
  • Topological Polar Surface Area: 3.2Ų
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